Cas no 1439897-88-7 (1-(Oxan-4-yl)-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid)

• Product Name: 1-(Oxan-4-yl)-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid
• CAS No: 1439897-88-7
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 5180061
• Update Time: 2023-03-02

1-(Oxan-4-yl)-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Oxan-4-yl)-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 1,2-dihydro-2-oxo-1-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C10H12N2O4/c13-9(14)7-5-11-10(15)12(6-7)8-1-3-16-4-2-8/h5-6,8H,1-4H2,(H,13,14)
• InChI Key： UCTFMPILAZPLFG-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCOCC2)C=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 224.08
• Monoisotopic Mass: 224.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2A^2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 396.5±52.0 °C at 760 mmHg
• Flash Point: 193.6±30.7 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

1-(Oxan-4-yl)-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives